Cas no 846587-08-4 (ethyl 4-(5,7,8-trimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate)

• Product Name: ethyl 4-(5,7,8-trimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate
• CAS No: 846587-08-4
• MF: C₂₀H₂₆N₂O₄
• MW: 358.431445598602
• CID: 5420625
• Update Time: 2025-08-03

ethyl 4-(5,7,8-trimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-((5,7,8-trimethyl-2-oxo-2H-chromen-4-yl)methyl)piperazine-1-carboxylate
• ethyl 4-(5,7,8-trimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate

• Inchi： 1S/C20H26N2O4/c1-5-25-20(24)22-8-6-21(7-9-22)12-16-11-17(23)26-19-15(4)13(2)10-14(3)18(16)19/h10-11H,5-9,12H2,1-4H3
• InChI Key： FSHHWNOCLSEADB-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(CC2C3=C(C)C=C(C)C(C)=C3OC(=O)C=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on ethyl 4-(5,7,8-trimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate

Comprehensive Overview of Ethyl 4-(5,7,8-Trimethyl-2-Oxo-2H-Chromen-4-yl)Methylpiperazine-1-Carboxylate (CAS No. 846587-08-4)

Ethyl 4-(5,7,8-trimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate (CAS No. 846587-08-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of coumarin derivatives, which are widely studied for their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The presence of a piperazine moiety further enhances its versatility, making it a subject of interest in drug discovery and development.

The molecular structure of ethyl 4-(5,7,8-trimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate combines a coumarin core with a piperazine-carboxylate side chain, offering a balanced lipophilicity and hydrophilicity profile. This characteristic is crucial for optimizing drug-like properties, such as bioavailability and membrane permeability. Researchers have explored its potential as a scaffold for kinase inhibitors, given the coumarin's ability to interact with ATP-binding sites in enzymes. Additionally, its fluorescence properties make it a candidate for imaging and diagnostic applications.

In recent years, the demand for novel heterocyclic compounds like ethyl 4-(5,7,8-trimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate has surged, driven by the need for innovative therapeutics targeting neurodegenerative diseases and cancer. Coumarin derivatives, in particular, have been investigated for their role in modulating oxidative stress and apoptosis pathways. The trimethyl substitution on the coumarin ring may enhance metabolic stability, a critical factor in drug design. This aligns with current trends in precision medicine, where researchers seek compounds with tailored pharmacokinetic profiles.

Synthetic routes to CAS No. 846587-08-4 typically involve multi-step organic reactions, including Peptide coupling and N-alkylation strategies. The ethyl ester group in the molecule provides a handle for further derivatization, enabling the creation of analogs with improved efficacy or reduced toxicity. Such modifications are central to structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. The compound's molecular weight (approximately 358.4 g/mol) and logP value (estimated around 3.5) suggest favorable drug-likeness, adhering to the Lipinski's rule of five.

From an industrial perspective, ethyl 4-(5,7,8-trimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate is often sourced as a high-purity reference standard for analytical and research purposes. Its stability under ambient conditions makes it suitable for long-term storage, a practical advantage for laboratories. The compound's UV-Vis absorption characteristics (λ_max ~300-350 nm) are also noteworthy, as they facilitate detection in HPLC and LC-MS analyses, commonly used in pharmacokinetic studies.

Emerging applications of this compound include its exploration as a fluorescent probe for detecting metal ions or biomolecules, leveraging the coumarin's inherent photophysical properties. This aligns with the growing interest in bioimaging tools for studying cellular processes. Furthermore, its potential as a building block for MOFs (Metal-Organic Frameworks) has been hypothesized, given the piperazine's coordination capabilities—a cutting-edge area in materials science.

In conclusion, ethyl 4-(5,7,8-trimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate (CAS No. 846587-08-4) represents a multifaceted compound with broad relevance in drug discovery, material science, and analytical chemistry. Its hybrid structure bridges the gap between small-molecule therapeutics and functional materials, addressing key challenges in modern research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing personalized medicine and green chemistry initiatives.